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Compound of Interest

Compound Name: SQ 11,447
CAS No.: 33406-68-7
Cat. No.: B1218931
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on the biological activity of SQ 11,447 is exceedingly
limited. This document summarizes the available data, primarily focusing on its metabolic
stability. Extensive searches for a broader pharmacological profile, mechanism of action, or
involvement in signaling pathways have not yielded specific results.

Overview of SQ 11,447

SQ 11,447 is a methylurea analogue of trans-2'-(3-dimethylaminopropylthio)cinnamanilide (SQ
16,167).[1] Its chemical structure is 1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-methylurea.
[2] The primary characteristic reported in the scientific literature is its notable resistance to
enzymatic hydrolysis.[1][3][4]

Chemical Structure:
e IUPAC Name: 1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-methylurea[2]

e Molecular Formula: C13H21N30S[2]
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e Molecular Weight: 267.39 g/mol [2]

« CAS Number: 33406-68-7[2]

Metabolic Stability and Resistance to Hydrolysis

The most significant biological data available for SQ 11,447 pertains to its metabolic stability,
specifically its resistance to hydrolysis of the amide bond. A 1971 study compared the in vitro
metabolism of SQ 11,447 with its analogue, SQ 16,167, in liver homogenates from different

species.

Table 1. Summary of In Vitro Metabolism Findings

Observation in Liver
Compound Homogenates (Rat, Dog, Conclusion
Human)

The amide bond was not

cleaved. No corresponding The methylureido configuration
SQ 11,447 primary amine metabolite confers significant resistance

(dimethylaminopropylthioanilin to hydrolysis.

e) was detected.

The amide bond was readily ) N )
o The cinnamanilide structure is
cleaved, resulting in the ) )
SQ 16,167 ) ) susceptible to enzymatic
formation of the corresponding ]
] ) hydrolysis.
primary amine.

These findings were further supported by in vivo data in rats, where administration of [4C] SQ
11,447 resulted in the conversion of only 0.4% of the dose to 1*COz, indicating the stability of
the carbonyl group within the methylurea moiety.

Experimental Protocols

3.1. In Vitro Metabolism in Liver Homogenates

This protocol is based on the methodology described in the 1971 study by Wong, Dreyfuss,
and Schreiber.
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e Preparation of Liver Homogenates:

o Livers were obtained from Sprague-Dawley rats, purebred beagle dogs, and an 82-year-
old human (autopsy 4 hours post-mortem).

o The livers were homogenized in 9 volumes of 0.25 M sucrose solution.
e Incubation Procedure:

o Salts of the test compounds (SQ 11,447 and SQ 16,167) were dissolved in 0.2 M
potassium phosphate buffer (pH 7.2).

o The drug solution was added to an equal volume of the liver homogenate to achieve a
final drug concentration of 0.25 mg/ml.

o The mixture was incubated for 90 minutes at 37°C.
o Extraction and Analysis:

o Following incubation, the mixture was extracted twice with an equal volume of ethyl
acetate.

o The combined ethyl acetate extracts were concentrated under a stream of nitrogen to a
volume of approximately 0.5 ml.

o A portion of the concentrated extract was spotted on silica gel E plates for thin-layer
chromatography (TLC).

o The TLC plates were developed in a solvent system of benzene-ammonia (s.g. 0.88)-
dioxane (60:5:35).

o The developed chromatograms were analyzed under short-wave UV light.

o For radiolabeled compounds, a Varian Aerograph Berthold Radio Scanner was used to
detect radioactivity.

o The chromatograms were also sprayed with 5% potassium dichromate in 0.5 M sulfuric
acid to detect compounds with primary amino groups.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-the-biological-activity-of-sq-11-447
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Visualizations

Preparation

Liver Samples SQ 11,447 in
(Rat, Dog, Human) Phosphate Buffer

Homogenize in

0.25M Sucrose

Liver Homogenate

Incubation

Mix Homogenate
and Drug Solution

¢
<&

Incubate at 37°C
for 90 min

Anz%ysis
Ethyl Acetate
Extraction

Extract

Thin-Layer
Chromatograph

UV & Radio

Detection
1

<— ] «—

No Hydrolysis of
SQ 11,447

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-on-the-biological-activity-of-sq-11-447
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Experimental workflow for the in vitro metabolism study of SQ 11,447.

Signaling Pathways and Mechanism of Action

There is currently no publicly available information detailing any signaling pathways modulated
by SQ 11,447 or its specific mechanism of action beyond its resistance to hydrolysis. A patent
application from 2008 lists SQ 11,447 among a large number of diverse compounds for the
potential treatment of viral diseases, but provides no specific biological data for the compound
itself.

Conclusion

The available scientific literature on SQ 11,447 is focused almost exclusively on its chemical
stability, particularly its resistance to amide bond hydrolysis by liver enzymes. This property
distinguishes it from its cinnamoyl analogue, SQ 16,167. There is a significant lack of data
regarding its pharmacological effects, potential therapeutic targets, and mechanism of action.
Further research would be required to elucidate any broader biological activity of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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